4-{[4-(Decyloxy)phenyl]ethynyl}phenol

• CAS No.: 182412-18-6
• Molecular Formula: C24H30O2
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 4-[2-(4-decoxyphenyl)ethynyl]phenol
• InChI: InChI=1S/C24H30O2/c1-2-3-4-5-6-7-8-9-20-26-24-18-14-22(15-19-24)11-10-21-12-16-23(25)17-13-21/h12-19,25H,2-9,20H2,1H3
• InChI Key: JBQXARBFDASYEI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C#CC2=CC=C(C=C2)O

Description

4-{[4-(Decyloxy)phenyl]ethynyl}phenol is a phenolic compound characterized by a central ethynyl (–C≡C–) group bridging two aromatic rings. One ring is substituted with a decyloxy chain (–O–C₁₀H₂₁), while the other features a hydroxyl group (–OH).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

Ethynyl vs. Propenone Linkages

• Compound 1398: (E)-3-[4-(Decyloxy)phenyl]-1-(4-hydroxyphenyl)prop-2-en-1-one () replaces the ethynyl group with a propenone (–CH=CH–C=O) bridge. Impact: The propenone group introduces conjugation and polarity, enhancing UV-Vis absorbance, which is critical for optical applications like amyloid staining. However, the ketone may reduce stability under basic conditions compared to the inert ethynyl group .

Ethynyl vs. Keto Groups

• (4-(Decyloxy)phenyl)(phenyl)methanone () features a ketone (–C=O) instead of the ethynyl linkage. Impact: The ketone disrupts conjugation, reducing electronic communication between rings.

Substituent Variations

Alkyl Chain Length

• 4-Ethoxyphenol (CAS 622-62-8, ) substitutes the decyloxy chain with a shorter ethoxy (–O–C₂H₅) group. Impact: The shorter chain reduces lipophilicity (logP ~1.5 vs. ~8.5 for decyloxy) and boiling point (Tboil = 246.5°C vs. estimated >300°C for decyloxy derivatives). This makes ethoxyphenol more volatile but less persistent in biological systems .
• 4-Phenylphenol (CAS 92-69-3, –7) lacks alkyl chains entirely, featuring a biphenyl structure. Impact: Higher melting point (164°C) and reduced solubility in nonpolar solvents compared to 4-{[4-(Decyloxy)phenyl]ethynyl}phenol, limiting its utility in hydrophobic environments .

Polar Substituents

• 4-[2-(Diethylamino)ethoxy]phenol (CAS 23877-67-0, ) incorporates a diethylamino-ethoxy side chain. Impact: The basic amino group enhances water solubility and enables pH-dependent behavior, which is advantageous for drug delivery but may reduce membrane permeability compared to the nonpolar decyloxy chain .

Structural Analogs in Pharmaceutical Research

• BODIPY Conjugates: Compounds like 4-[2-[4-(methylamino)phenyl]ethynyl]phenol () are conjugated with BODIPY dyes for amyloid-β imaging. Key Difference: The methylamino group in these analogs facilitates hydrogen bonding with amyloid fibrils, achieving low nM binding affinities. The decyloxy chain in 4-{[4-(Decyloxy)phenyl]ethynyl}phenol may instead promote hydrophobic interactions, though direct binding data are unavailable .
• S1P Receptor Modulators: Ethynyl-linked compounds in (e.g., 5-{[4-(1H-imidazol-1-ylmethyl)phenyl]ethynyl}-2-isopropoxybenzonitrile) highlight the role of ethynyl groups in enhancing receptor binding via rigid, planar geometries.

Key Properties

Compound	logP<sup>*</sup>	Tmelt (°C)	Tboil (°C)	Water Solubility
4-{[4-(Decyloxy)phenyl]ethynyl}phenol	~8.5 (est.)	Not reported	>300 (est.)	Low
4-Ethoxyphenol (CAS 622-62-8)	1.5	42–45	246.5	Moderate
4-Phenylphenol (CAS 92-69-3)	3.1	164	305	Low
4-[2-(Diethylamino)ethoxy]phenol	2.8	Not reported	Not reported	High

^*Estimated using ChemDraw or experimental data from references.